![molecular formula C17H18ClNO2 B5781633 3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine](/img/structure/B5781633.png)
3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine
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Overview
Description
3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine is a synthetic compound that belongs to the class of benzoxazines. It has been extensively studied for its potential use in pharmaceuticals due to its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of 3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or receptors involved in various biological pathways. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of various cancer cell lines. In addition, it has been shown to have antimicrobial and antiviral activity against a range of pathogens.
Advantages and Limitations for Lab Experiments
One advantage of 3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine is its broad range of biological activities, which make it a promising candidate for drug development. However, its mechanism of action is not fully understood, which may limit its potential use. In addition, the compound has been shown to have low solubility in water, which may limit its bioavailability.
Future Directions
There are several potential future directions for research on 3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine. One area of interest is the development of more efficient synthesis methods to improve yield and purity of the compound. Another area of interest is the elucidation of the compound's mechanism of action, which may lead to the development of more targeted therapies. Additionally, further research is needed to explore the compound's potential use as a neuroprotective agent and immune system modulator.
Synthesis Methods
The synthesis of 3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine involves the reaction of 4-chlorobenzylamine with 3-methoxysalicylaldehyde in the presence of a strong acid catalyst. The resulting product is then reduced using a reducing agent such as sodium borohydride to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
3-[2-(4-chlorophenyl)ethyl]-6-methoxy-3,4-dihydro-2H-1,3-benzoxazine has been extensively studied for its potential use in pharmaceuticals. It has been reported to exhibit a wide range of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties. In addition, it has been shown to have potential as a neuroprotective agent and as a modulator of the immune system.
properties
IUPAC Name |
3-[2-(4-chlorophenyl)ethyl]-6-methoxy-2,4-dihydro-1,3-benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO2/c1-20-16-6-7-17-14(10-16)11-19(12-21-17)9-8-13-2-4-15(18)5-3-13/h2-7,10H,8-9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VACUJUPLHCOIKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OCN(C2)CCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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